Structure factor lineshape model gives approximate nanoscale size of polar aggregates in the ionic liquid N-methyl-N-propylpyrrolidinium bis(trifluoromethylsulfonyl)imide
Physical Chemistry Chemical Physics Pub Date: 2021-02-05 DOI: 10.1039/D0CP04907G
Abstract
A Lorentzian lineshape model is developed and tested for the charge alternation peak in X-ray structure factors calculated from MD simulations for N-methyl-N-propylpyrrolidinium bis(trifluoromethylsulfonyl)imide. Applying the model to published, experimental X-ray scattering data reproduces calculated cation–cation and anion–anion distances within 6% and implies that half of ionic aggregates are larger than 12.7 Å.
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Journal Name：Physical Chemistry Chemical Physics
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